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Compound of Interest

Compound Name: hCAII-IN-9

Cat. No.: B11929029 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential, step-by-step procedures for the proper disposal of hCAII-IN-9, a

potent carbonic anhydrase inhibitor. In the absence of a specific Safety Data Sheet (SDS) for

hCAII-IN-9, this document offers guidance based on its chemical structure and established

protocols for similar compounds.

Chemical Profile of hCAII-IN-9
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Property Value Source

Molecular Formula C15H16ClN3O5S2 [1]

Molecular Weight 433.90 g/mol [1]

Chemical Structure

Contains two sulfonamide

groups and a chlorinated

benzene ring.

[1]

Known Hazards

Specific hazards are not fully

characterized. However, the

presence of sulfonamide and a

chlorinated aromatic structure

suggests it should be handled

as a potentially hazardous

substance.

Primary Disposal Route

Incineration by a licensed

hazardous waste disposal

service.

[2]

Disposal Workflow
The proper disposal of hCAII-IN-9 is a critical process that ensures the safety of laboratory

personnel and the protection of the environment. The following diagram outlines the logical

workflow for this procedure.
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Start: hCAII-IN-9 Waste Generated

Assess Waste Type
(Solid, Liquid, Contaminated Labware)

Segregate Waste at Point of Generation

Solid Waste Container
(Clearly labeled 'Hazardous Waste, hCAII-IN-9')

Solid

Liquid Waste Container
(Clearly labeled 'Hazardous Waste, hCAII-IN-9')

Liquid

Contaminated Labware
(Dispose as solid waste or decontaminate)

Labware

Store Sealed Containers in Designated
Satellite Accumulation Area

Maintain Waste Log
(Quantity, Date)

Arrange for Pickup by
Environmental Health & Safety (EHS)

End: Professional Disposal (Incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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